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Compound of Interest

2-Propanol, 1,1'-
Compound Name: - .
(hydroxyimino)bis-

cat. No.: B1609678

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-Propanol, 1,1'-
(hydroxyimino)bis-, also known as 1-[hydroxy(2-hydroxypropyl)amino]propan-2-ol. The
described method is based on the nucleophilic ring-opening of propylene oxide by
hydroxylamine.

Introduction

2-Propanol, 1,1'-(hydroxyimino)bis- is a dialkanolhydroxylamine derivative. Compounds
within this class have various industrial applications, including as corrosion inhibitors and anti-
scaling agents.[1] The structural features of this molecule, containing both hydroxyl and
hydroxylamine functionalities, make it an interesting candidate for further chemical
modifications and evaluation in various research and development settings. The synthesis
protocol outlined below provides a robust method for its preparation in a laboratory setting.

Reaction Scheme

The synthesis proceeds via the N-alkylation of hydroxylamine with two equivalents of propylene
oxide. The reaction is a nucleophilic attack of the nitrogen atom of hydroxylamine on the less
sterically hindered carbon of the epoxide ring of propylene oxide.

Figure 1: Proposed reaction scheme for the synthesis of 2-Propanol, 1,1'-(hydroxyimino)bis-.
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Experimental Protocol

Materials and Equipment:

Hydroxylamine hydrochloride (NH20H-HCI)
Sodium hydroxide (NaOH)

Propylene oxide

Methanol (MeOH)

Deionized water

Round-bottom flask with a magnetic stirrer
Reflux condenser

Dropping funnel

Ice bath

Rotary evaporator

Standard glassware for extraction and purification

pH meter or pH paper

Procedure:

Preparation of Hydroxylamine Free Base:

o In a round-bottom flask equipped with a magnetic stirrer, dissolve hydroxylamine

hydrochloride in a minimal amount of deionized water.

o Cool the solution in an ice bath.

o Slowly add a concentrated aqueous solution of sodium hydroxide dropwise while

monitoring the pH. Continue the addition until the pH of the solution reaches
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approximately 8-9. This process liberates the free hydroxylamine base. It is crucial to keep
the temperature low during this step as free hydroxylamine can be unstable.[2]

o Reaction with Propylene Oxide:

[¢]

To the freshly prepared aqueous solution of hydroxylamine, add methanol as a co-solvent.
o Attach a reflux condenser and a dropping funnel to the flask.

o From the dropping funnel, add propylene oxide (2.2 equivalents relative to hydroxylamine
hydrochloride) dropwise to the stirred solution. The addition should be slow to control the
exothermic reaction. Maintain the reaction temperature below 40°C using an ice bath if
necessary.

o After the addition is complete, allow the reaction mixture to stir at room temperature for 24
hours.

o Work-up and Purification:

o After the reaction period, concentrate the mixture using a rotary evaporator to remove
methanol and excess propylene oxide.

o The resulting aqueous solution can be extracted with a suitable organic solvent, such as
ethyl acetate, to remove any nonpolar impurities.

o The aqueous layer containing the product can be further purified. Given the high polarity
and water solubility of the product due to its multiple hydroxyl groups, distillation under
reduced pressure is a potential method for purification.

Safety Precautions:

e Propylene oxide is a volatile, flammable, and carcinogenic compound. All manipulations
should be performed in a well-ventilated fume hood.

» Hydroxylamine and its solutions can be unstable and potentially explosive, especially in the
absence of salts. Handle with care and avoid heating concentrated solutions.[2]
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Data Presentation

The following table summarizes the key quantitative parameters for the synthesis of 2-
Propanol, 1,1'-(hydroxyimino)bis-.

Parameter Value
Reactants

Hydroxylamine Hydrochloride 1.0eq
Sodium Hydroxide 1.0eq
Propylene Oxide 2.2 eq

Reaction Conditions

Solvent Water/Methanol
Temperature Room Temperature
Reaction Time 24 hours

Product Characteristics

Molecular Formula CeH15NOs3[1]

Molecular Weight 149.19 g/mol [1]

Appearance Expected to be a liquid[1]

Yield To be determined experimentally
Purity To be determined experimentally

Synthesis Workflow Diagram

The following diagram illustrates the workflow for the synthesis of 2-Propanol, 1,1'-
(hydroxyimino)bis-.
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Caption: Synthesis workflow for 2-Propanol, 1,1'-(hydroxyimino)bis-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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